Cas no 847550-12-3 (3-Hexene-1,6-diamine, (3E)-)

• Product Name: 3-Hexene-1,6-diamine, (3E)-
• CAS No: 847550-12-3
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 4218749
• PubChem ID: 54397287
• Update Time: 2025-04-24

3-Hexene-1,6-diamine, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene-1,6-diamine, (3E)-
• (3E)-hex-3-ene-1,6-diamine
• SY352595
• 847550-12-3
• (E)-3-Hexene-1,6-diamine

• Inchi： 1S/C6H14N2/c7-5-3-1-2-4-6-8/h1-2H,3-8H2/b2-1+
• InChI Key： VKWVKRZCWUQLHV-OWOJBTEDSA-N
• SMILES： C(N)C/C=C/CCN

Computed Properties

• Exact Mass: 114.115698455Da
• Monoisotopic Mass: 114.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų